Cas no 1558370-50-5 (2,2-difluoro-3-(2-hydroxyphenyl)propanoic acid)
2,2-difluoro-3-(2-hydroxyphenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,2-difluoro-3-(2-hydroxyphenyl)propanoic acid
- EN300-1936454
- 1558370-50-5
-
- Inchi: 1S/C9H8F2O3/c10-9(11,8(13)14)5-6-3-1-2-4-7(6)12/h1-4,12H,5H2,(H,13,14)
- InChI Key: PJNRIFIURNXDGJ-UHFFFAOYSA-N
- SMILES: FC(C(=O)O)(CC1C=CC=CC=1O)F
Computed Properties
- Exact Mass: 202.04415044g/mol
- Monoisotopic Mass: 202.04415044g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 57.5Ų
2,2-difluoro-3-(2-hydroxyphenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1936454-0.05g |
2,2-difluoro-3-(2-hydroxyphenyl)propanoic acid |
1558370-50-5 | 0.05g |
$1129.0 | 2023-09-17 | ||
| Enamine | EN300-1936454-0.1g |
2,2-difluoro-3-(2-hydroxyphenyl)propanoic acid |
1558370-50-5 | 0.1g |
$1183.0 | 2023-09-17 | ||
| Enamine | EN300-1936454-0.25g |
2,2-difluoro-3-(2-hydroxyphenyl)propanoic acid |
1558370-50-5 | 0.25g |
$1235.0 | 2023-09-17 | ||
| Enamine | EN300-1936454-0.5g |
2,2-difluoro-3-(2-hydroxyphenyl)propanoic acid |
1558370-50-5 | 0.5g |
$1289.0 | 2023-09-17 | ||
| Enamine | EN300-1936454-1.0g |
2,2-difluoro-3-(2-hydroxyphenyl)propanoic acid |
1558370-50-5 | 1g |
$1286.0 | 2023-05-26 | ||
| Enamine | EN300-1936454-2.5g |
2,2-difluoro-3-(2-hydroxyphenyl)propanoic acid |
1558370-50-5 | 2.5g |
$2631.0 | 2023-09-17 | ||
| Enamine | EN300-1936454-5.0g |
2,2-difluoro-3-(2-hydroxyphenyl)propanoic acid |
1558370-50-5 | 5g |
$3728.0 | 2023-05-26 | ||
| Enamine | EN300-1936454-10.0g |
2,2-difluoro-3-(2-hydroxyphenyl)propanoic acid |
1558370-50-5 | 10g |
$5528.0 | 2023-05-26 | ||
| Enamine | EN300-1936454-1g |
2,2-difluoro-3-(2-hydroxyphenyl)propanoic acid |
1558370-50-5 | 1g |
$1343.0 | 2023-09-17 | ||
| Enamine | EN300-1936454-5g |
2,2-difluoro-3-(2-hydroxyphenyl)propanoic acid |
1558370-50-5 | 5g |
$3894.0 | 2023-09-17 |
2,2-difluoro-3-(2-hydroxyphenyl)propanoic acid Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 2,2-difluoro-3-(2-hydroxyphenyl)propanoic acid
Professional Introduction to 2,2-difluoro-3-(2-hydroxyphenyl)propanoic acid (CAS No. 1558370-50-5)
2,2-difluoro-3-(2-hydroxyphenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1558370-50-5, is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of both fluoro and hydroxyl functional groups, which contribute to its unique chemical properties and potential biological activities. The structural arrangement of fluorine atoms and the hydroxyl moiety at the alpha position relative to the carboxylic acid group imparts distinct reactivity and interaction capabilities, making it a valuable scaffold for medicinal chemistry applications.
The synthesis and characterization of 2,2-difluoro-3-(2-hydroxyphenyl)propanoic acid have been extensively studied due to its potential role as an intermediate in the development of novel therapeutic agents. The introduction of fluorine atoms into organic molecules is a well-established strategy in drug design, as fluorine can modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In particular, the electron-withdrawing nature of fluorine enhances the lipophilicity of adjacent regions, which can improve membrane permeability and target engagement. The hydroxyl group further contributes to hydrogen bonding capabilities, allowing for interactions with biological targets such as enzymes and receptors.
Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how 2,2-difluoro-3-(2-hydroxyphenyl)propanoic acid interacts with biological systems. Studies have demonstrated that this compound can serve as a key intermediate in the synthesis of fluorinated analogs of known bioactive molecules. For instance, researchers have explored its utility in developing inhibitors targeting proteases involved in inflammatory pathways. The fluoro-substituted propanoic acid moiety provides a rigid scaffold that can be modified to optimize binding interactions with enzyme active sites. Such modifications have shown promise in preclinical studies for applications in treating chronic inflammatory disorders.
The role of fluorinated carboxylic acids in medicinal chemistry has been further highlighted by their ability to enhance drug bioavailability and resistance to enzymatic degradation. The carboxylic acid group in 2,2-difluoro-3-(2-hydroxyphenyl)propanoic acid allows for salt formation, which can improve solubility and formulation properties. Additionally, the presence of both fluoro and hydroxyl groups makes this compound a versatile building block for designing molecules with tailored physicochemical properties. Recent publications have described its use in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel therapeutic leads.
In the context of drug discovery, 2-hydroxyphenyl derivatives are particularly relevant due to their prevalence in natural products and approved drugs. The combination of a hydroxyl group with a fluoro-substituted aliphatic chain creates a unique structural motif that can be exploited for designing molecules with enhanced pharmacological profiles. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, where the fluoro group modulates binding affinity while the hydroxyl group engages in hydrogen bonding interactions within the active site.
The synthetic pathways for 2,2-difluoro-3-(2-hydroxyphenyl)propanoic acid have been optimized to ensure high yield and purity, making it accessible for industrial-scale applications. Modern synthetic techniques, including transition-metal-catalyzed cross-coupling reactions and fluorination methods, have enabled efficient access to this compound. These advances have reduced production costs and improved scalability, facilitating its use in both academic research and commercial drug development programs.
From a regulatory perspective, CAS No. 1558370-50-5 ensures traceability and compliance with international chemical nomenclature standards. This classification aids in database searches and literature reviews, allowing researchers to quickly identify relevant compounds for their studies. The compound’s safety profile has been evaluated through standard toxicological assessments, confirming its suitability for laboratory-scale investigations without posing significant hazards under controlled conditions.
The future directions for research involving 2,2-difluoro-3-(2-hydroxyphenyl)propanoic acid are promising, with ongoing studies exploring its potential as a chiral building block for enantiopure drugs. Chirality plays a critical role in pharmaceuticals, as enantiomers can exhibit vastly different biological activities despite having identical chemical structures. By leveraging the flexibility offered by this compound’s scaffold, researchers aim to develop next-generation therapeutics with improved efficacy and reduced side effects.
In conclusion, 2 , 2 -difluoro -3 - ( 2 -hydroxyphenyl ) propanoic acid (CAS No. 1558370-50-5) represents an important molecule in contemporary pharmaceutical research due to its structural features and functional versatility. Its integration into drug discovery pipelines has yielded promising candidates for treating various diseases, particularly those involving enzyme inhibition or modulation of protein-protein interactions. As synthetic methodologies continue to evolve and computational tools become more sophisticated,this compound is poised to play an increasingly significant role in the development of innovative therapeutic agents.
1558370-50-5 (2,2-difluoro-3-(2-hydroxyphenyl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)